ethyl 4-(2-((1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)acetyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-[1-(2-methoxyphenyl)-4-methylpyrazolo[3,4-d]pyridazin-7-yl]sulfanylacetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C22H26N6O4S/c1-4-32-22(30)27-11-9-26(10-12-27)19(29)14-33-21-20-16(15(2)24-25-21)13-23-28(20)17-7-5-6-8-18(17)31-3/h5-8,13H,4,9-12,14H2,1-3H3
• InChI Key: VTQUHTSPNLCNEU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CSC2=C3C(=C(N=N2)C)C=NN3C4=CC=CC=C4OC
• Molecular Formula: C22H26N6O4S
• Molecular Weight: 470.5 g/mol
• CAS No.: 1170910-24-3

Description

Ethyl 4-(2-((1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)acetyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C22H26N6O4S and its molecular weight is 470.55. The purity is usually 95%.
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Scientific Research Applications

Microwave-Assisted Direct Amidation

Microwave-assisted direct amidation of related compounds, such as ethyl 5-hydroxy-1-phenyl-1H-pyrazole-4-carboxylate, demonstrates the utility of microwave techniques in facilitating efficient chemical reactions to produce carboxamides in good yields. This technique could be applicable to the synthesis of derivatives of ethyl 4-(2-((1-(2-methoxyphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)acetyl)piperazine-1-carboxylate for potential biological activities (Milosevic et al., 2015).

Synthesis of Hybrid Molecules

The microwave-assisted synthesis of some hybrid molecules containing penicillanic acid or cephalosporanic acid moieties demonstrates the compound's potential in creating derivatives with antimicrobial, antilipase, and antiurease activities. This suggests that modifications of the this compound could lead to new pharmaceuticals with significant biological activities (Başoğlu et al., 2013).

Novel Mycobacterium Tuberculosis GyrB Inhibitors

The design and synthesis of thiazole-aminopiperidine hybrid analogues, including similar compounds, show promise in the development of novel Mycobacterium tuberculosis GyrB inhibitors, highlighting the compound's potential in tuberculosis treatment. This research underlines the importance of chemical modifications in discovering new therapeutic agents (Jeankumar et al., 2013).

Mechanism of Action

Target of Action

It’s worth noting that compounds containing the indole nucleus, which is similar to the pyrazolo[3,4-d]pyridazine ring in the given compound, have been found to bind with high affinity to multiple receptors .

Mode of Action

It’s known that the piperazine moiety, present in this compound, is often used as a basic and hydrophilic group to optimize the pharmacokinetic properties of the final molecule or as a scaffold to arrange pharmacophoric groups in the proper position in the interaction with the target macromolecules .

Biochemical Pathways

Indole derivatives, which share structural similarities with the given compound, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may interact with a variety of biochemical pathways.

Pharmacokinetics

The presence of the piperazine ring in the compound is known to impact the physicochemical properties of the final molecule, which could influence its bioavailability .

Result of Action

Compounds with similar structures have been found to exhibit a wide spectrum of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular levels .

Action Environment

The presence of the piperazine ring in the compound is known to enhance favorable interaction with macromolecules, which could potentially be influenced by environmental factors .